1-Hexylindole-4-carbaldehyde

• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 1-hexylindole-4-carbaldehyde
• InChI: InChI=1S/C15H19NO/c1-2-3-4-5-10-16-11-9-14-13(12-17)7-6-8-15(14)16/h6-9,11-12H,2-5,10H2,1H3
• InChI Key: DRCKUUJYTJZVGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C=CC2=C(C=CC=C21)C=O

Description

1-Hexylindole-4-carbaldehyde is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

There were dissolved, in 26 ml of dimethylformamide, 2.00 g of indole-4-carbaldehyde and 4.64 g of n-hexyl bromide, followed by addition of 9.52 g of potassium carbonate and heating the reaction solution to 55° C. with stirring for 12.5 hours. The reaction solution was poured into 500 ml of a 10% aqueous solution of ammonium chloride followed by extraction with ethyl acetate (150 ml×3). The resulting organic phase was washed with a saturated common salt solution, dried over anhydrous sodium sulfate, followed by removal of the solvent through evaporation under reduced pressure. The resulting crude product was purified by silica gel column chromatography (hexane:ethyl acetate=10:1) to give 1.91 g of 1-hexylindole-4-carbaldehyde as a yellow oily substance. The yield thereof was found to be 61%.